Cas no 150352-17-3 (6,6-dimethyl-6,7-dihydro-1H-indazol-4(5H)-one)

• Product Name: 6,6-dimethyl-6,7-dihydro-1H-indazol-4(5H)-one
• CAS No: 150352-17-3
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 2125278
• PubChem ID: 19712410
• Update Time: 2025-04-21

6,6-dimethyl-6,7-dihydro-1H-indazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 6,6-dimethyl-6,7-dihydro-1H-indazol-4(5H)-one
• 6,6-dimethyl-1,5,6,7-tetrahydro-4H-indazol-4-one
• LNOAXGPGVISHPB-UHFFFAOYSA-N
• STL197984
• 6,6-Dimethyl-1,5,6,7-tetrahydro-indazol-4-one
• 6,6-dimethyl-6,7-dihydro-2h-indazol-4(5h)-one
• DA-10007
• SCHEMBL2576288
• DB-263725
• 6,6-DIMETHYL-5,7-DIHYDRO-1H-INDAZOL-4-ONE
• 6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-one
• 150352-17-3
• CHEMBL594956
• EN300-24203481
• 6,6-dimethyl-4-oxo-4,5,6,7-tetrahydroindazole
• AKOS000320225
• SB39839
• starbld0003736
• 912259-11-1
• CS-0321880
• MFCD00512932

• MDL： MFCD00512932
• Inchi： 1S/C9H12N2O/c1-9(2)3-7-6(5-10-11-7)8(12)4-9/h5H,3-4H2,1-2H3,(H,10,11)
• InChI Key： LNOAXGPGVISHPB-UHFFFAOYSA-N
• SMILES： O=C1C2C=NNC=2CC(C)(C)C1

Computed Properties

• Exact Mass: 164.094963011Da
• Monoisotopic Mass: 164.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.8Ų